7a-(4-fluorophenyl)-hexahydro-1H-pyrrolo[1,2-a]imidazolidin-5-one

• IUPAC Name: 7a-(4-fluorophenyl)-2,3,6,7-tetrahydro-1H-pyrrolo[1,2-a]imidazol-5-one
• InChI: InChI=1S/C12H13FN2O/c13-10-3-1-9(2-4-10)12-6-5-11(16)15(12)8-7-14-12/h1-4,14H,5-8H2
• InChI Key: QFFZXZBXTGNKBC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(NCCN2C1=O)C3=CC=C(C=C3)F
• Molecular Formula: C12H13FN2O
• Molecular Weight: 220.24 g/mol

Description

7a-(4-Fluorophenyl)-hexahydro-1H-pyrrolo[1,2-a]imidazolidin-5-one is a synthetic compound that has been studied for its potential therapeutic applications. It belongs to the family of compounds known as pyrrolo[1,2-a]imidazolidin-5-ones, which are a class of heterocyclic molecules that are characterized by their five-membered ring structures that contain nitrogen atoms. This particular compound has been studied for its potential applications in the treatment of various diseases, such as cancer, inflammation, and neurodegenerative diseases. Additionally, it has been studied for its potential use as a pesticide.

Scientific Research Applications

Pharmacophore Design in MAP Kinase Inhibitors

Research on compounds with imidazole scaffolds, which share structural similarities with the given compound, emphasizes their role in inhibiting p38 mitogen-activated protein (MAP) kinase, a key player in inflammatory processes. These studies contribute to the design of selective inhibitors targeting the ATP-binding pocket of MAP kinase, demonstrating the compound's relevance in developing anti-inflammatory drugs (Scior et al., 2011).

Hydantoin Derivatives in Medicinal Chemistry

Hydantoins, closely related to imidazolidinones, are highlighted for their utility as scaffolds in drug discovery due to their versatile biological activities. This research supports the potential of the given compound in synthesizing bioactive molecules for therapeutic applications, underscoring its significance in creating new drugs (Shaikh et al., 2023).

Synthetic and Medicinal Aspects of Pyrazolo[1,5-a]pyrimidine Scaffold

Similar to pyrazolo[1,5-a]pyrimidine, compounds within this chemical family exhibit a broad range of medicinal properties, including anticancer, anti-inflammatory, and CNS agent activities. This underscores the potential for structural analogs, like the specified compound, to serve as building blocks in developing drug-like candidates for various diseases (Cherukupalli et al., 2017).

Mechanism of Action

Target of Action

It’s worth noting that imidazole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Imidazole derivatives are known to interact with their targets, leading to changes in cellular processes . The specific interactions and resulting changes would depend on the particular target and the biochemical pathway involved.

Biochemical Pathways

Imidazole derivatives have been shown to affect a wide range of biological pathways due to their diverse biological activities . The downstream effects would depend on the specific pathway and the nature of the interaction with the target.

Result of Action

Given the wide range of biological activities associated with imidazole derivatives , it can be inferred that the compound may have diverse molecular and cellular effects depending on the specific target and pathway involved.